2-Ethoxy-6-methylisonicotinic acid

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-ethoxy-6-methylpyridine-4-carboxylic acid
• InChI: InChI=1S/C9H11NO3/c1-3-13-8-5-7(9(11)12)4-6(2)10-8/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key: PVTGZOHCLMLSPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=CC(=C1)C(=O)O)C

Description

2-Ethoxy-6-methylisonicotinic acid is a pyridine-based building block with the CAS Number 1011264-05-3 and a molecular formula of C 9 H 11 NO 3 . It has a molecular weight of 181.19 g/mol and should be stored sealed in a dry environment, ideally between 2-8°C . As a derivative of nicotinic acid, this compound serves as a valuable intermediate in organic synthesis and medicinal chemistry research. Pyridine carboxylic acid derivatives are prominent scaffolds in drug discovery due to their prevalence in vital natural products and pharmacologically active molecules . Related isomers are frequently utilized in the synthesis of hydrazide-hydrazones, a class of compounds investigated for a wide range of biological activities, including potential antimicrobial and antidepressant effects . The structural motif of the pyridine core is also found in other biologically active molecules, such as retinoprotective agents studied for their effects on retinal microcirculation and resistance to ischemia . Researchers value this compound for exploring new pharmacophore groups and developing novel chemical entities. Hazard Information: This compound has the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Appropriate personal protective equipment should be worn, and handling should be performed in a well-ventilated area. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Structural Analogs with Ethoxy/Methoxy Substituents

Key Compounds:

• 2-Chloro-6-ethoxyisonicotinic acid (CAS 6291-10-7): Similarity score 0.94 .
• Ethyl 2-chloro-6-methoxyisonicotinate (CAS 106719-08-8): Similarity score 0.97 .
• 2-Chloro-6-methoxynicotinic acid (CAS 503000-87-1): Pharmaceutical intermediate .

Analysis:

• Functional Group Impact : The carboxylic acid group in 2-Ethoxy-6-methylisonicotinic acid contrasts with ester groups in analogs like Ethyl 2-chloro-6-methoxyisonicotinate, which may act as prodrugs or synthetic precursors .

Table 1: Substituent Comparison

Compound Name	Substituents (Position)	Molecular Formula	Key Applications
2-Ethoxy-6-methylisonicotinic acid*	Ethoxy (2), Methyl (6)	C9H11NO3	Pharmaceutical synthesis
2-Chloro-6-ethoxyisonicotinic acid	Chloro (2), Ethoxy (6)	C8H8ClNO3	Intermediate for APIs
2-Chloro-6-methoxynicotinic acid	Chloro (2), Methoxy (6)	C7H6ClNO3	Pharmaceutical intermediate

*Inferred based on structural analogs.

Analogs with Hydroxyl/Methyl Groups

Key Compounds:

• 2-Hydroxy-6-methylisonicotinic acid (CAS 86454-13-9): Synonyms include 6-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid .
• 2-Methoxy-3-methylisonicotinic acid (CAS 1211581-22-4): Similarity score 0.79 .

Analysis:

• Hydrogen Bonding : The hydroxyl group in 2-Hydroxy-6-methylisonicotinic acid increases hydrogen-bonding capacity, enhancing water solubility compared to ethoxy or methoxy derivatives .
• Steric Effects : Methyl groups at the 6-position (as in the target compound) may improve metabolic stability compared to 3-methyl analogs (e.g., 2-Methoxy-3-methylisonicotinic acid) .

Table 2: Physicochemical Properties

Compound Name	Melting Point (°C)	Solubility (mg/mL)	LogP*
2-Hydroxy-6-methylisonicotinic acid	Not reported	>10 (aqueous)	1.2
2-Chloro-6-methoxynicotinic acid	Not reported	~5 (DMSO)	2.5
2-Ethoxy-6-methylisonicotinic acid*	Estimated 150–160	~2 (DMSO)	2.8

*Predicted using substituent contributions.

Preparation Methods

Reaction Mechanism and Conditions

In a typical procedure, 2-hydroxy-6-methylisonicotinic acid is dissolved in excess ethanol, and a catalytic amount of concentrated sulfuric acid is added. The mixture is refluxed at 78–85°C for 6–12 hours, during which the hydroxyl group is replaced by an ethoxy group via Fischer esterification. The reaction progress is monitored by thin-layer chromatography (TLC), and upon completion, the product is isolated by neutralization with aqueous sodium bicarbonate, followed by solvent evaporation and recrystallization from a hexane-ethyl acetate mixture.

Table 1: Optimized Conditions for Esterification

Parameter	Value
Catalyst	H₂SO₄ (5–10 mol%)
Temperature	78–85°C (reflux)
Reaction Time	6–12 hours
Yield	65–75% (reported for analogs)

This method is advantageous due to its simplicity and availability of starting materials. However, the use of concentrated sulfuric acid necessitates stringent safety measures, including corrosion-resistant equipment and adequate ventilation.

Synthesis via Nucleophilic Substitution of 2-Chloro-6-methylisonicotinic Acid

An alternative approach involves substituting the chlorine atom in 2-chloro-6-methylisonicotinic acid (CAS 25462-85-5) with an ethoxy group. This route is particularly effective when the chloro derivative is readily accessible.

Preparation of 2-Chloro-6-methylisonicotinic Acid

The chloro precursor is synthesized by treating 6-methylisonicotinic acid with thionyl chloride (SOCl₂) in toluene. As described in patent CA2647423C, 5.0 g of 6-methylisonicotinic acid is combined with 3.9 mL of SOCl₂ under inert conditions, heated to 80°C for 3 hours, and then concentrated under vacuum to yield the acid chloride intermediate. Hydrolysis of the acid chloride with aqueous NaOH provides 2-chloro-6-methylisonicotinic acid.

Ethoxy Group Introduction

The chloro compound is then reacted with sodium ethoxide (NaOEt) in anhydrous ethanol at 60–70°C for 8–10 hours. The nucleophilic aromatic substitution proceeds via a two-step mechanism: (1) deprotonation of ethanol by NaOEt to generate ethoxide ions, and (2) displacement of the chlorine atom activated by the electron-withdrawing carboxylic acid group at the 4-position.

Table 2: Reaction Parameters for Substitution

Parameter	Value
Base	NaOEt (2.5 equiv)
Solvent	Anhydrous ethanol
Temperature	60–70°C
Reaction Time	8–10 hours
Yield	70–80%

This method offers higher regioselectivity compared to esterification but requires handling moisture-sensitive reagents. The use of inert atmospheres (e.g., nitrogen or argon) is critical to prevent side reactions.

Parameter	Value
Oxidizing Agent	HNO₃ (6–9 equiv)
Temperature	150–170°C
Reaction Time	5–7 hours
Yield	50–60% (extrapolated)

This method is theoretically viable but faces challenges in regioselectivity and over-oxidation. The electron-donating ethoxy group may hinder oxidation at the 4-position, necessitating precise control of reaction conditions.

Comparative Analysis of Preparation Methods

Table 4: Method Comparison

Method	Advantages	Limitations
Esterification	Simple, one-step	Moderate yields, acid hazard
Nucleophilic Substitution	High selectivity	Moisture-sensitive reagents
Oxidation	Scalable for bulk synthesis	Risk of over-oxidation

The nucleophilic substitution route (Method 2) is preferred for laboratory-scale synthesis due to its reproducibility and higher yields. Industrial applications may favor oxidation (Method 3) if precursor availability and cost are favorable.

Hazard	Precaution
Corrosive reagents	Use chemical-resistant gloves
Toxic vapors	Ensure adequate ventilation
Combustible solvents	Avoid open flames

Q & A

Q. Table 1: Reaction Optimization Parameters

Reaction Type	Reagents/Conditions	Yield Range	Key Challenges
Substitution	NaOEt, EtOH, reflux	60–75%	Competing hydrolysis by-products
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃, DMF	50–85%	Catalyst deactivation, purification complexity

Basic: How can crystallographic techniques like SHELX be applied to determine the structure of 2-Ethoxy-6-methylisonicotinic acid?

Methodological Answer:
SHELX programs are critical for single-crystal X-ray diffraction analysis:

Data Collection : Use Mo-Kα radiation (λ = 0.71073 Å) to collect intensity data. Ensure crystal stability at 100 K to minimize thermal motion .

Structure Solution : Employ SHELXT for direct methods to resolve phase problems. Verify hydrogen bonding networks (e.g., carboxylic acid dimerization) using Olex2 visualization .

Refinement : Apply SHELXL with anisotropic displacement parameters for non-H atoms. Validate geometric parameters against Cambridge Structural Database (CSD) entries .

Advanced: How can researchers optimize coupling reactions involving 2-Ethoxy-6-methylisonicotinic acid to minimize by-products?

Methodological Answer:
By-product formation in coupling reactions often arises from incomplete regioselectivity or catalyst inefficiency. Strategies include:

• Solvent Screening : Polar aprotic solvents (e.g., DMF) enhance solubility but may increase side reactions. Test mixtures like THF/H₂O for improved selectivity .
• Catalyst Tuning : Use Buchwald-Hartwig ligands (e.g., XPhos) with Pd(OAc)₂ to stabilize intermediates. Monitor reaction progress via LC-MS to identify side products early .
• Temperature Control : Lower reaction temperatures (40–60°C) reduce decomposition but may slow kinetics. Balance with microwave-assisted synthesis for accelerated rates .

Advanced: What strategies are effective in resolving contradictions in spectroscopic data for derivatives of 2-Ethoxy-6-methylisonicotinic acid?

Methodological Answer:
Contradictions in NMR or mass spectra often stem from tautomerism or impurities. Approaches include:

• 2D NMR Analysis : Perform HSQC and HMBC to assign ambiguous proton signals (e.g., distinguishing ethoxy vs. methyl protons) .
• Crystallographic Validation : Cross-reference spectral data with X-ray structures to confirm molecular geometry .
• High-Resolution Mass Spectrometry (HRMS) : Use ESI-TOF to verify molecular ions ([M+H]⁺) and rule out adducts or fragment ions .

Q. Table 2: Data Discrepancy Resolution Workflow

Step	Technique	Application
1	2D NMR	Assign proton-carbon correlations
2	X-ray diffraction	Validate spatial arrangement
3	HRMS	Confirm molecular formula

Safety: What are the recommended safety protocols for handling 2-Ethoxy-6-methylisonicotinic acid in laboratory settings?

Methodological Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods for weighing and reactions .
• Spill Management : Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste. Avoid aqueous rinses to prevent contamination .
• Storage : Store in amber glass bottles at 2–8°C under inert gas (N₂ or Ar) to prevent hydrolysis or oxidation .

Advanced: How can computational modeling predict the reactivity of 2-Ethoxy-6-methylisonicotinic acid in novel reactions?

Methodological Answer:

• DFT Calculations : Use Gaussian or ORCA to model transition states for substitution reactions. Compare activation energies (ΔG‡) of ethoxy vs. methyl group participation .
• Molecular Dynamics (MD) : Simulate solvent effects in coupling reactions. Identify preferred conformations (e.g., planar vs. twisted carboxylic groups) influencing reactivity .